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Compound of Interest

Compound Name: 3-(Trifluoromethyl)phenol

Cat. No.: B045071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3-
(Trifluoromethyl)phenol, a key building block in the synthesis of pharmaceuticals and

agrochemicals. This document details its chemical identity, physicochemical properties, and

key synthetic methodologies, presented in a format tailored for scientific and research

applications.

Chemical Identity: Synonyms and Alternative Names
3-(Trifluoromethyl)phenol is known by a variety of names in scientific literature and

commercial catalogs. A clear understanding of these synonyms is crucial for effective literature

searches and chemical sourcing. The compound is systematically named under IUPAC

nomenclature, and also referred to by common and trade names.

Below is a classification of the various synonyms and alternative names for 3-
(Trifluoromethyl)phenol.
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Classification of 3-(Trifluoromethyl)phenol Synonyms

3-(Trifluoromethyl)phenol

IUPAC Name

is classified as

Common Names

is also known as

Commercial & Other Identifiers

is identified by

Phenol, 3-(trifluoromethyl)- 3-Hydroxybenzotrifluoride m-Hydroxybenzotrifluoride α,α,α-Trifluoro-m-cresol m-(Trifluoromethyl)phenol 3-Hydroxy-α,α,α-trifluorotoluene CAS: 98-17-9 NSC 9884

Click to download full resolution via product page

Caption: Hierarchical classification of names for 3-(Trifluoromethyl)phenol.

The most commonly used synonyms include 3-Hydroxybenzotrifluoride and α,α,α-Trifluoro-m-

cresol.[1][2] Its unique Chemical Abstracts Service (CAS) number is 98-17-9.[1][3][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 3-(Trifluoromethyl)phenol is presented

in the table below. These properties are essential for designing experimental setups,

understanding its behavior in different solvents, and for safety considerations.
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Property Value Source(s)

Molecular Formula C₇H₅F₃O [4][5]

Molecular Weight 162.11 g/mol [4][5]

Appearance
Clear colorless to light yellow

liquid
[5]

Melting Point -2 to -1.8 °C [1][5]

Boiling Point 178-179 °C [1][5]

Density 1.333 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.458 [1]

Vapor Pressure 0.56 mmHg at 40 °C [1]

Flash Point 73 °C (163.4 °F) - closed cup

pKa 8.68 at 25 °C [5]

LogP 2.95 at 25 °C [5]

Water Solubility Insoluble [5]

Synthesis of 3-(Trifluoromethyl)phenol
The most prevalent laboratory and industrial synthesis of 3-(Trifluoromethyl)phenol involves

the diazotization of 3-(trifluoromethyl)aniline followed by hydrolysis of the resulting diazonium

salt. This method is reliable and provides good yields of the final product.

The overall reaction scheme is as follows:
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Synthesis of 3-(Trifluoromethyl)phenol

Step 1: Diazotization

Step 2: Hydrolysis

3-(Trifluoromethyl)aniline

3-(Trifluoromethyl)benzene
diazonium salt

1. H₂SO₄

2. NaNO₂

   0-5 °C

H₂SO₄ (aq) NaNO₂ (aq)

H₂O (steam)

3-(Trifluoromethyl)phenol

Urea

H₂O (steam)
Urea

98-102 °C

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of 3-(Trifluoromethyl)phenol.

Detailed Experimental Protocol
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This protocol details the synthesis of 3-(Trifluoromethyl)phenol from 3-(trifluoromethyl)aniline.

Materials:

3-(Trifluoromethyl)aniline

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Nitrite (NaNO₂)

Urea

Dichloromethane (CH₂Cl₂)

Deionized Water

Ice

Equipment:

Three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and

a thermometer

Steam distillation apparatus

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Step 1: Diazotization

Prepare a 25% aqueous solution of sulfuric acid.

In a three-necked round-bottom flask cooled in an ice-salt bath, add 31g of 3-

(trifluoromethyl)aniline.
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Slowly add 315g of the 25% aqueous sulfuric acid solution to the flask with continuous

stirring, maintaining the temperature between 0-5 °C.

After the addition is complete, continue stirring for 30 minutes.

Prepare a solution of sodium nitrite in water. Slowly add this solution dropwise to the reaction

mixture, ensuring the temperature does not exceed 5 °C. The appearance of a persistent

blue color on starch-iodide paper indicates the completion of the diazotization.

Step 2: Hydrolysis

In the reaction flask for steam distillation, add water and a small amount of urea

(approximately 0.1g of urea per gram of 3-(trifluoromethyl)aniline). The urea is added to

decompose any excess nitrous acid.[6]

Begin heating the water to generate steam.

Slowly add the prepared diazonium salt solution dropwise into the steam distillation

apparatus. The rate of addition should be controlled to match the rate of distillation.[6]

Maintain the distillation temperature between 98-102 °C.[6]

Continue the steam distillation for 3-5 hours until no more oily product is observed in the

distillate.[6]

Step 3: Work-up and Purification

Collect the distillate, which contains an aqueous layer and an oily layer of 3-
(Trifluoromethyl)phenol.

Separate the oily layer using a separatory funnel.

Extract the aqueous layer with dichloromethane to recover any dissolved product.[6]

Combine the organic layers and dry over anhydrous sodium sulfate.

Remove the solvent using a rotary evaporator.
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The crude product can be further purified by vacuum distillation.[7] The boiling point of 3-
(Trifluoromethyl)phenol is approximately 57-60 °C at 9 torr.[7]

Expected Yield: The total yield of 3-(Trifluoromethyl)phenol is typically around 90-91%.[6]

Safety Information
3-(Trifluoromethyl)phenol is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated fume hood.[3]

Hazards: Causes skin irritation and serious eye irritation. May cause respiratory irritation.[1]

It is harmful if swallowed or in contact with skin.[3]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[3] A dust mask (type N95 or equivalent) is recommended.

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling.[3]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3]

Fire: Combustible liquid. In case of fire, use CO₂, dry chemical, or foam for extinction.[3]

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety

information before handling this chemical.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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